Cas no 2105615-31-2 ((3-methylpyrazin-2-yl)methanethiol)
(3-methylpyrazin-2-yl)methanethiol Chemical and Physical Properties
Names and Identifiers
-
- (3-methylpyrazin-2-yl)methanethiol
- 2105615-31-2
- EN300-1289140
- SCHEMBL20979743
-
- Inchi: 1S/C6H8N2S/c1-5-6(4-9)8-3-2-7-5/h2-3,9H,4H2,1H3
- InChI Key: RAKXHRXHJVKWNX-UHFFFAOYSA-N
- SMILES: SCC1C(C)=NC=CN=1
Computed Properties
- Exact Mass: 140.04081944g/mol
- Monoisotopic Mass: 140.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 87.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 26.8Ų
(3-methylpyrazin-2-yl)methanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1289140-1.0g |
(3-methylpyrazin-2-yl)methanethiol |
2105615-31-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1289140-50mg |
(3-methylpyrazin-2-yl)methanethiol |
2105615-31-2 | 50mg |
$707.0 | 2023-10-01 | ||
| Enamine | EN300-1289140-100mg |
(3-methylpyrazin-2-yl)methanethiol |
2105615-31-2 | 100mg |
$741.0 | 2023-10-01 | ||
| Enamine | EN300-1289140-250mg |
(3-methylpyrazin-2-yl)methanethiol |
2105615-31-2 | 250mg |
$774.0 | 2023-10-01 | ||
| Enamine | EN300-1289140-500mg |
(3-methylpyrazin-2-yl)methanethiol |
2105615-31-2 | 500mg |
$809.0 | 2023-10-01 | ||
| Enamine | EN300-1289140-1000mg |
(3-methylpyrazin-2-yl)methanethiol |
2105615-31-2 | 1000mg |
$842.0 | 2023-10-01 | ||
| Enamine | EN300-1289140-2500mg |
(3-methylpyrazin-2-yl)methanethiol |
2105615-31-2 | 2500mg |
$1650.0 | 2023-10-01 | ||
| Enamine | EN300-1289140-5000mg |
(3-methylpyrazin-2-yl)methanethiol |
2105615-31-2 | 5000mg |
$2443.0 | 2023-10-01 | ||
| Enamine | EN300-1289140-10000mg |
(3-methylpyrazin-2-yl)methanethiol |
2105615-31-2 | 10000mg |
$3622.0 | 2023-10-01 |
(3-methylpyrazin-2-yl)methanethiol Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on (3-methylpyrazin-2-yl)methanethiol
Chemical Profile of (3-methylpyrazin-2-yl)methanethiol (CAS No. 2105615-31-2)
(3-methylpyrazin-2-yl)methanethiol) is a specialized organic compound characterized by its unique molecular structure and potential applications in the field of pharmaceutical chemistry and biochemistry. With a CAS number of 2105615-31-2, this compound has garnered attention due to its structural features and its role in various chemical syntheses. This article provides an in-depth exploration of the compound's properties, synthesis methods, and emerging applications, particularly in the context of modern research and development.
The molecular formula of (3-methylpyrazin-2-yl)methanethiol is C₅H₆N₂S, reflecting its composition of carbon, hydrogen, nitrogen, and sulfur atoms. The presence of a pyrazine ring substituted with a methyl group at the 3-position and a thiol (-SH) functional group at the 2-position contributes to its distinct chemical behavior. This arrangement not only influences its reactivity but also opens up possibilities for diverse applications in medicinal chemistry.
In recent years, there has been growing interest in pyrazine derivatives due to their versatility as pharmacophores. The thiol group in (3-methylpyrazin-2-yl)methanethiol makes it a valuable intermediate in the synthesis of more complex molecules. Specifically, the thiol moiety can participate in various chemical reactions, including nucleophilic substitution, oxidation-reduction processes, and coordination with metal ions, which are crucial for drug design and development.
One of the most compelling aspects of (3-methylpyrazin-2-yl)methanethiol) is its potential role in the development of novel therapeutic agents. Researchers have been exploring its utility in creating small-molecule inhibitors targeting specific biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory responses and cancer progression. The pyrazine core is particularly attractive because it is found in several bioactive molecules with known pharmacological properties.
The synthesis of (3-methylpyrazin-2-yl)methanethiol) typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include the alkylation of pyrazine derivatives followed by thiolation. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to enhance yield and purity. These synthetic strategies highlight the compound's importance as a building block in fine chemical manufacturing.
Recent advancements in computational chemistry have further facilitated the study of (3-methylpyrazin-2-yl)methanethiol). Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict potential drug candidates more efficiently. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been instrumental in characterizing the compound's structure and purity.
The applications of (3-methylpyrazin-2-yl)methanethiol) extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Its unique structural features make it a suitable candidate for developing novel pesticides or specialty chemicals with specific functionalities. Moreover, the compound's ability to form coordination complexes with metals has sparked interest in its use as a ligand in catalytic systems.
In conclusion, (3-methylpyrazin-2-yl)methanethiol) (CAS No. 2105615-31-2) represents a significant advancement in chemical research with diverse applications across multiple industries. Its synthesis, reactivity, and potential biological activities underscore its importance as a versatile intermediate. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly vital role in the development of innovative chemical solutions.
2105615-31-2 ((3-methylpyrazin-2-yl)methanethiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)